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Executive Summary

Tridecanedioic acid, also known as Brassylic acid, is a dicarboxylic acid with the chemical
formula C13H2404. It finds applications in the synthesis of polymers, fragrances, and
lubricants.[1][2] This technical guide provides a comprehensive overview of the current
toxicological data for Tridecanedioic acid. A thorough review of available literature and
regulatory databases indicates that while the skin and eye irritation potential of Tridecanedioic
acid is established, there is a significant lack of data for other critical toxicological endpoints,
including acute toxicity, repeated dose toxicity, mutagenicity, carcinogenicity, and reproductive
toxicity. This document summarizes the available data, highlights the existing data gaps, and
provides an overview of the metabolic pathways for long-chain dicarboxylic acids.

Chemical and Physical Properties

Tridecanedioic acid is a white crystalline powder or flake.[2][3] Key physical and chemical
properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Tridecanedioic Acid
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Property Value Reference(s)
CAS Number 505-52-2 [415]

EC Number 208-011-4 [4]

Molecular Formula C13H2404 [41[5]
Molecular Weight 244.33 g/mol [4]

Melting Point 112-114 °C [6]

Water Solubility Slightly soluble [21[7]

Brassylic acid, 1,11-
Synonyms . . [41(5]
Undecanedicarboxylic acid

Toxicological Data

The available toxicological data for Tridecanedioic acid is largely limited to its potential to
cause skin and eye irritation. For most other endpoints, safety data sheets and chemical
databases consistently report "no data available".[8]

Acute Toxicity

No quantitative data on the acute oral, dermal, or inhalation toxicity of Tridecanedioic acid is
available. One safety data sheet states that the product is not classified as an acutely toxic
substance.[8]

Skin Corrosion/lrritation

Tridecanedioic acid is classified as a skin irritant.[3][6] Contact with the substance can cause
skin irritation.[3]

Serious Eye Damagel/lrritation

Tridecanedioic acid is classified as causing serious eye irritation.[3][6] It is irritating to the
eyes, respiratory system, and skin.[6]

Respiratory or Skin Sensitization
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One source indicates that Tridecanedioic acid is not sensitizing.[8]

Germ Cell Mutagenicity

No data is available on the mutagenic potential of Tridecanedioic acid.[8]

Carcinogenicity

No data is available on the carcinogenic potential of Tridecanedioic acid.[S]

Reproductive Toxicity

No data is available on the reproductive or developmental toxicity of Tridecanedioic acid.[3]

Specific Target Organ Toxicity (STOT) - Single and
Repeated Exposure

No data is available to classify Tridecanedioic acid for specific target organ toxicity after single
or repeated exposure.

Table 2: Summary of Toxicological Endpoints for Tridecanedioic Acid
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Toxicological Endpoint

GHS Classification

Quantitative Data (e.g.,
LD50, NOAEL)

Acute Oral Toxicity

Not Classified

No data available

Acute Dermal Toxicity

No data available

No data available

Acute Inhalation Toxicity

No data available

No data available

Skin Corrosion/Irritation

Skin Irrit. 2

No quantitative data available

Serious Eye Damage/Irritation

Eye Irrit. 2

No quantitative data available

Respiratory Sensitization

No data available

No data available

Skin Sensitization

Not Classified

No data available

Germ Cell Mutagenicity

No data available

No data available

Carcinogenicity

No data available

No data available

Reproductive Toxicity

No data available

No data available

STOT-Single Exposure

No data available

No data available

STOT-Repeated Exposure

No data available

No data available

Aspiration Hazard

No data available

No data available

Experimental Protocols

Due to the lack of specific studies on Tridecanedioic acid, detailed experimental protocols for

this substance are not available. However, standardized protocols, such as those from the

Organisation for Economic Co-operation and Development (OECD), are typically followed for

toxicological testing.

In Vivo Skin Irritation: OECD Test Guideline 404

This test involves the application of the test substance to the shaved skin of experimental

animals, typically albino rabbits. The site of application is examined for erythema and edema at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The severity of the

reactions is scored and used to determine the irritation potential.
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In Vivo Eye Irritation: OECD Test Guideline 405

In this test, the substance is instilled into the conjunctival sac of one eye of an experimental
animal, usually an albino rabbit, with the other eye serving as a control.[9] The eyes are
examined for corneal opacity, iritis, and conjunctival redness and chemosis at specific time
points (e.g., 1, 24, 48, and 72 hours) after instillation.[9] The scores for these effects are used
to classify the substance's eye irritation potential.[9]

Signaling and Metabolic Pathways
Metabolism of Long-Chain Dicarboxylic Acids

While specific metabolic studies on Tridecanedioic acid are scarce, the general pathway for
the metabolism of long-chain dicarboxylic acids involves w-oxidation followed by peroxisomal
B-oxidation.[10][11][12] This pathway serves as an alternative to the primary mitochondrial (3-
oxidation of fatty acids.[10]

Shorter-Chain Dicarboxylic Acids

Long-Chain Fatty Acid Cytochrome P450 Microsomal w-Oxidation Dicarboxylic Acid Peroxisomal B-Oxidation
Acetyl-CoA

Click to download full resolution via product page

Caption: Metabolic pathway of long-chain dicarboxylic acids.

Generalized Mechanism of Skin Irritation

The mechanism of skin irritation by chemical substances often involves the release of pro-
inflammatory cytokines by keratinocytes in the epidermis.[13] This leads to an inflammatory
cascade, resulting in the clinical signs of irritation such as redness and swelling.
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Caption: Generalized pathway of chemical-induced skin irritation.

Data Gaps and Future Research

The toxicological profile of Tridecanedioic acid is incomplete. Significant data gaps exist for
key endpoints required for a comprehensive risk assessment. Future research should prioritize:

¢ Acute toxicity studies (oral, dermal, inhalation) to determine the LD50/LC50 values.

o Repeated dose toxicity studies to identify potential target organs and establish a No-
Observed-Adverse-Effect Level (NOAEL).

o Genotoxicity assays (e.g., Ames test, in vitro micronucleus assay) to assess the mutagenic
potential.

o Carcinogenicity bioassays to evaluate the potential for tumor formation.
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» Reproductive and developmental toxicity studies to assess effects on fertility and offspring
development.

In the absence of direct experimental data, a read-across approach using structurally similar
long-chain dicarboxylic acids with more comprehensive toxicological datasets, such as
tetradecanedioic acid, could be considered to provisionally fill data gaps.[14][15] However, any
such approach would require careful justification of the chemical and toxicological similarities.

Conclusion

Based on the currently available information, Tridecanedioic acid is classified as a skin and
eye irritant. However, a comprehensive toxicological profile is lacking due to the absence of
data on other critical endpoints. This highlights the need for further testing to adequately
characterize the potential hazards of Tridecanedioic acid to human health. Professionals
involved in the handling, formulation, and development of products containing this substance
should exercise caution and adhere to appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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